Cas no 1413063-58-7 (4-bromo-1-methyl-1H-Imidazole-2-carboxamide)
1413063-58-7 structure
Product Name:4-bromo-1-methyl-1H-Imidazole-2-carboxamide
CAS No:1413063-58-7
MF:C5H6BrN3O
MW:204.024639606476
CID:1105877
PubChem ID:71008280
Update Time:2025-04-20
4-bromo-1-methyl-1H-Imidazole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-1-methyl-1H-Imidazole-2-carboxamide
- 4-bromo-1-methyl-1H-imidazole-2-carboxylic acid amide
- 1413063-58-7
- NTCURBQSPRPREX-UHFFFAOYSA-N
- SCHEMBL13834891
- DB-167053
-
- Inchi: 1S/C5H6BrN3O/c1-9-2-3(6)8-5(9)4(7)10/h2H,1H3,(H2,7,10)
- InChI Key: NTCURBQSPRPREX-UHFFFAOYSA-N
- SMILES: BrC1=CN(C)C(C(N)=O)=N1
Computed Properties
- Exact Mass: 202.96942g/mol
- Monoisotopic Mass: 202.96942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 60.9Ų
4-bromo-1-methyl-1H-Imidazole-2-carboxamide Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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